Cas no 139297-56-6 (5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 139297-56-6
• MF: C₅H₅NO₄
• MW: 143.097501516342
• MDL: MFCD08234958
• CID: 824790
• PubChem ID: 8027249
• Update Time: 2025-06-28

5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxymethyl)isoxazole-3-carboxylic acid
• 5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid
• 5-hydroxymethyl isoxazole 3-carboxylic acid
• 5-hydroxymethyl-3-isoxazolecarboxylic acid
• 5-(HYDROXYMETHYL)ISOXAZOLE-3-CARBOXYLICACID
• DTXSID00429015
• AKOS003674005
• MFCD08234958
• 139297-56-6
• DB-118206
• F1905-6496
• CHEMBL342609
• SCHEMBL744240
• MZEMFJMDJPVEDB-UHFFFAOYSA-N
• STK689815
• EN300-95507
• Z815737212
• AT36448
• 5-(Hydroxymethyl)-3-isoxazolecarboxylic acid

• MDL： MFCD08234958
• Inchi： 1S/C5H5NO4/c7-2-3-1-4(5(8)9)6-10-3/h1,7H,2H2,(H,8,9)
• InChI Key： MZEMFJMDJPVEDB-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 143.02200
• Monoisotopic Mass: 143.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.56000
• LogP: -0.13490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid

5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid and Its Role in Modern Biomedical Research

5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid, with the CAS number 139297-56-6, represents a unique class of heterocyclic compounds that have garnered significant attention in recent years due to their potential applications in pharmaceutical development and bioactive molecule design. This compound is characterized by its 1,2-oxazole ring system, which is a five-membered aromatic heterocycle containing one oxygen atom. The hydroxymethyl functional group at the 5-position and the carboxylic acid group at the 3-position contribute to its structural diversity and functional versatility, making it a promising candidate for further chemical modifications and biological investigations.

Recent studies have highlighted the importance of 1,2-oxazole derivatives in the development of novel therapeutic agents. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that 5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid exhibits potent anti-inflammatory properties by modulating key inflammatory pathways such as NF-κB and MAPK. This finding underscores the potential of this compound as a scaffold for designing anti-inflammatory drugs targeting chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The hydroxymethyl group in 5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid plays a critical role in its reactivity and biological activity. This functional group can undergo various chemical transformations, including oxidation, reduction, and glycosylation, which enable the synthesis of a wide range of derivatives with tailored pharmacological profiles. Researchers have explored the use of this compound as a building block for creating carboxylic acid-based prodrugs that enhance drug solubility and bioavailability, particularly in the context of oral drug delivery systems.

Advances in synthetic methodologies have further expanded the utility of 5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid. A 2022 study published in Organic & Biomolecular Chemistry reported the development of a novel catalytic approach for the efficient synthesis of this compound from readily available precursors. This method not only improves the atom economy of the reaction but also reduces the environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

The 1,2-oxazole ring system in 5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid is known for its ability to form stable hydrogen bonds with biological targets, which is crucial for drug-target interactions. This property has led to its incorporation into various drug discovery programs focused on kinase inhibitors and enzyme modulators. For example, a 2023 preclinical study investigated the potential of this compound as an inhibitor of the PI3K/AKT/mTOR pathway, which is implicated in multiple cancers. The results showed significant tumor growth inhibition in vitro, highlighting its therapeutic potential in oncology.

Recent computational studies have provided insights into the molecular mechanisms underlying the biological activity of 5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid. Molecular docking simulations revealed that this compound can bind to the active site of several enzymes, including cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2), which are key players in inflammatory responses. These findings suggest that the compound could serve as a lead molecule for the development of selective anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, the carboxylic acid group in 5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid contributes to its ability to interact with metal ions, which is relevant to its potential applications in chelation therapy. A 2024 study in Coordination Chemistry Reviews explored the use of this compound as a ligand for heavy metal ions such as lead and mercury. The results indicated that the compound can form stable complexes with these metals, offering a promising approach for the treatment of heavy metal poisoning.

The structural flexibility of 5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid also makes it an attractive candidate for drug delivery applications. Researchers have investigated its potential as a carrier for hydrophobic drugs, leveraging the hydrophilic nature of the hydroxymethyl group and the carboxylic acid group. A 2023 study in Advanced Drug Delivery Reviews demonstrated that this compound can enhance the solubility and cellular uptake of poorly water-soluble drugs, thereby improving therapeutic efficacy.

In addition to its pharmaceutical applications, 5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid has shown potential in the field of antimicrobial research. A 2023 study published in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, which is a promising approach for combating antibiotic-resistant strains.

Despite its promising properties, further research is needed to fully understand the biological mechanisms and optimize the therapeutic potential of 5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid. Ongoing studies are exploring its use in combination therapies, where it may synergize with existing drugs to enhance treatment outcomes. The development of this compound into a viable therapeutic agent will depend on advancements in synthetic chemistry, pharmacological profiling, and clinical trials.

In conclusion, 5-(hydroxymethyl)-1,2-oxazole-3-carboxylic acid represents a significant advancement in the design of multifunctional bioactive molecules. Its unique structural features and functional groups make it a valuable scaffold for drug discovery and development. As research in this area continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.